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Compound of Interest

Compound Name: H-Glu-Tyr-OH.DEA

Cat. No.: B14798841

Get Quote

Introduction & Scientific Rationale
Poly(Glu, Tyr) (4:1) is a random copolymer of L-glutamic acid and L-tyrosine used as a

universal substrate for Tyrosine Kinases (PTKs) (e.g., Src, Abl, EGFR) and a reference

substrate for Tyrosine Phosphatases (PTPs).

The Chemistry of the DEA Salt
Standard commercial preparations are supplied as the Sodium Salt (Poly(Glu, Tyr)

Na

). However, the Diethanolamine (DEA) salt form is critical in specific contexts:

Alkaline Phosphatase Compatibility: DEA is the standard buffer for Alkaline Phosphatase

(AP) assays (transphosphorylation acceptor). If the downstream detection involves AP, a

DEA-based substrate stock prevents buffer mismatch.

Solubility & Viscosity: Large poly-anionic peptides can exhibit different solubility profiles and

viscosity in organic ammonium salts (like DEA) compared to inorganic salts (Na
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), potentially reducing aggregation in high-concentration screening hits.

Ion Interference: To eliminate sodium ions when screening compounds sensitive to ionic

strength or specific cations.

The polymer is acidic due to the high Glutamic Acid content (80%). Solubilization requires

neutralization of the

-carboxyl groups (

) with a base. Using Diethanolamine (

) generates the DEA salt.

Materials & Equipment
Reagents[1][2][3][4][5]

Poly(Glu, Tyr) (4:1): Lyophilized powder.

Note: If starting with the Sodium Salt, dialysis is required to convert to DEA salt. If starting

with the Free Acid (custom synthesis or specific catalog items), direct solubilization is

possible.

Diethanolamine (DEA): High purity (

99.5%), liquid or crystalline.

Water: Nuclease-free, deionized (Milli-Q), 18.2 M

cm.

Hydrochloric Acid (HCl): 1 N (for pH adjustment if necessary).

PBS (Phosphate Buffered Saline): Optional, for final dilution if DEA is only used for

solubilization.

Equipment
Analytical Balance (0.01 mg precision).
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UV-Vis Spectrophotometer (Quartz cuvettes).

pH Meter (Micro-probe recommended).

0.22

m Syringe Filter (PES or PVDF; avoid Nylon due to potential peptide binding).

Critical Parameters & Calculations
To prepare a reproducible DEA salt solution, one must calculate the Base Equivalents required

to neutralize the Glutamic Acid residues.

Molecular Weight Estimation[6][7][8]
Glu Residue (

): MW

129.1 Da

Tyr Residue (

): MW

163.2 Da

Molar Ratio: 4 Glu : 1 Tyr[1][2][3][4][5]

Average Residue Weight (

):

Stoichiometry of Neutralization
Since 80% of the polymer residues are Glutamic Acid, the moles of acid groups (

) per gram of polymer are:

Target: You need approximately 5.9 mmol of Diethanolamine per gram of Poly(Glu, Tyr) to

achieve neutrality.
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Protocol: Preparation of Glu-Tyr DEA Salt Stock (10
mg/mL)
Objective: Prepare 10 mL of 10 mg/mL Poly(Glu, Tyr) as the Diethanolamine salt.

Step 1: Prepare the DEA Solubilization Buffer (50 mM)
Do not add pure DEA directly to the peptide powder, as the high pH can cause hydrolysis.

Weigh 52.6 mg of Diethanolamine (MW 105.14 g/mol ).

Dissolve in 10 mL of ultrapure water.

Adjust pH to 8.5 using dilute HCl (if necessary). This ensures the buffer is ready to accept

the acidic protons without overshooting pH.

Step 2: Solubilization of Poly(Glu, Tyr)
Weigh 100 mg of Poly(Glu, Tyr) (Free Acid form) into a 15 mL conical tube.

Add 8.0 mL of the prepared DEA Solubilization Buffer.

Vortex gently. The solution may initially appear cloudy.

Incubate at 37°C for 15–30 minutes with mild agitation. The heat aids the acid-base reaction

and polymer unfolding.

Check Solubility: If the solution is not clear, add pure DEA Solubilization Buffer in 100

L increments, vortexing between additions, until fully dissolved.

Mechanism: The DEA amine group accepts protons from the Glu carboxyls, forming the

soluble

salt.

Step 3: Final Adjustment & Filtration
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Measure the final volume.[1][2][6] Adjust to 10.0 mL with water to achieve the target 10

mg/mL concentration.

Verify pH. Target range: 7.4 – 8.0.

Caution: Poly(Glu, Tyr) can precipitate if pH drops below 6.0.

Filter the solution through a 0.22

m PES filter into a sterile tube to remove any insoluble aggregates or dust.

Step 4: Quality Control (Concentration Verification)
Since weighing lyophilized polymers can be inaccurate due to hydration, verify concentration

using the Tyrosine UV absorbance.

Dilute the stock 1:20 in 0.1 N NaOH (Tyrosine absorbance shifts and stabilizes in base).

Measure Absorbance at 293 nm (Peak for Tyrosinate).

Calculate concentration using Beer-Lambert Law:

(Tyrosine in 0.1 N NaOH)

2400 M

cm

.

Path length (

) = 1 cm.

Note: The polymer is only 20% Tyrosine.

Simplified Calculation: For Poly(Glu, Tyr) 4:1,

(in neutral buffer) is often used with an extinction coefficient of

M
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cm

per Tyrosine.

Visual Workflows
Figure 1: Reaction Mechanism & Solubilization
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Caption: Formation of the soluble DEA salt via neutralization of Glutamic acid residues.

Figure 2: Preparation Workflow
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Caption: Step-by-step workflow for the preparation and validation of the stock solution.
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Storage and Stability
Temperature: Store aliquots at -20°C.

Freeze-Thaw: Avoid repeated freeze-thaw cycles. The polymer structure is stable, but

repeated phase changes can induce aggregation.

Stability: The DEA salt stock is stable for 6–12 months at -20°C.

Working Solutions: Dilute working solutions (e.g., 1 mg/mL) should be prepared fresh and

kept on ice.

Troubleshooting
Issue Possible Cause Solution

Cloudy Solution
Incomplete neutralization (pH

< 6.0).

Add small volumes of 1M DEA

or 1N NaOH until clear. Check

pH.

Precipitation on Thaw Aggregation or "salting out".
Warm to 37°C for 5 mins and

vortex. If persistent, filter.

Low Signal in Assay
Substrate degradation or

wrong concentration.

Verify concentration via UV (

). Ensure ATP is fresh.[4]

References
Sigma-Aldrich.Product Information: Poly(Glu, Tyr) sodium salt (P0275).Link

Thermo Fisher Scientific.Tyrosine Kinase Assay Kit, Green (Protocol).Link

Cisbio (Revvity).HTRF® Kinase Assays: Substrate Selection Guide.Link

Promega.ADP-Glo™ Kinase Assay Application Note: Substrate Optimization.Link

Sino Biological.Poly (4:1 Glu, Tyr) Peptide Datasheet.Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://cdn1.sinobiological.com/datasheet/signaling/P61-58/A4682-5.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsigma%2Fp0275
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thermofisher.com%2Forder%2Fcatalog%2Fproduct%2FP2837
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cisbio.com%2Fdrug-discovery%2Fkinase-assays
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.promega.com%2Fproducts%2Fcell-signaling%2Fkinase-assays%2Fadp_glo-kinase-assay%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sinobiological.com%2Frecombinant-proteins%2Fpoly-glu-tyr-peptide-p61-58
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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